Cas no 24902-02-1 (1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester)
24902-02-1 structure
Product Name:1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester
CAS No:24902-02-1
MF:C12H14O4
MW:222.237164020538
CID:272239
PubChem ID:32734
Update Time:2025-04-19
1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester
- propyl 2,3-dihydro-1,4-benzodioxine-3-carboxylate
- 1,4-BENZODIOXAN-2-CARBOXYLIC ACID, PROPYL ESTER
- AC1L1OB9
- AG-E-74838
- AI3-33951
- Amlure
- CTK4F4593
- Propyl 1,4-benzodioxan-2-carboxylate
- SureCN8102249
- SCHEMBL8102249
- AKOS008948092
- DTXSID10947795
- PROPYL 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOXYLATE
- 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, propyl ester
- 24902-02-1
-
- Inchi: 1S/C12H14O4/c1-2-7-14-12(13)11-8-15-9-5-3-4-6-10(9)16-11/h3-6,11H,2,7-8H2,1H3
- InChI Key: GIWVWMBTCWHKMO-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(=O)OCCC
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44.8
Experimental Properties
- Density: 1.176
- Boiling Point: 303.2°C at 760 mmHg
- Flash Point: 130.9°C
- Refractive Index: 1.517
- PSA: 44.76
1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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